Cas no 22459-83-2 (N-(3-bromo-4-chlorophenyl)acetamide)

• Product Name: N-(3-bromo-4-chlorophenyl)acetamide
• CAS No: 22459-83-2
• MF: C₈H₇BrClNO
• MW: 248.504280328751
• MDL: MFCD23831922
• CID: 2936512
• PubChem ID: 10933882
• Update Time: 2025-06-10

N-(3-bromo-4-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromo-4-chlorophenyl)acetamide
• XAA45983
• W18000
• MFCD23831922
• N-(3-bromo-4-chlorophenyl)acetamide pound WS205137 pound(c)
• AKOS018646116
• SCHEMBL20819276
• SY269502
• CS-0060862
• AS-62509
• 22459-83-2

• MDL： MFCD23831922
• Inchi： 1S/C8H7BrClNO/c1-5(12)11-6-2-3-8(10)7(9)4-6/h2-4H,1H3,(H,11,12)
• InChI Key： RJYJDUZRIZRSHN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)NC(C)=O)Cl

Computed Properties

• Exact Mass: 246.93995g/mol
• Monoisotopic Mass: 246.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1

Additional information on N-(3-bromo-4-chlorophenyl)acetamide

N-(3-bromo-4-chlorophenyl)acetamide (CAS No. 22459-83-2): A Comprehensive Overview

N-(3-bromo-4-chlorophenyl)acetamide (CAS No. 22459-83-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-bromo-4-chloroacetanilide, is a derivative of acetanilide and features a bromine and chlorine substituent on the phenyl ring. Its unique chemical structure and properties make it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical formula of N-(3-bromo-4-chlorophenyl)acetamide is C₉H₈BrClNO, and it has a molecular weight of approximately 257.51 g/mol. The compound is typically a white crystalline solid with a melting point ranging from 108 to 110°C. Its solubility in water is low, but it dissolves readily in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

In recent years, N-(3-bromo-4-chlorophenyl)acetamide has gained attention for its potential use in the development of new drugs. One of the key areas of research involves its role as an intermediate in the synthesis of compounds with anti-inflammatory and analgesic properties. For instance, studies have shown that derivatives of this compound can exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Beyond its medicinal applications, N-(3-bromo-4-chlorophenyl)acetamide is also used in the synthesis of agrochemicals, particularly herbicides and fungicides. The bromine and chlorine substituents on the phenyl ring contribute to the compound's stability and reactivity, making it an ideal starting material for various chemical transformations. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

The synthesis of N-(3-bromo-4-chlorophenyl)acetamide can be achieved through several routes, including the acetylation of 3-bromo-4-chloroaniline using acetic anhydride or acetyl chloride. The reaction typically proceeds under mild conditions, yielding high purity product with minimal side reactions. Advanced techniques such as microwave-assisted synthesis have been explored to enhance reaction efficiency and reduce reaction times.

In terms of safety and handling, N-(3-bromo-4-chlorophenyl)acetamide should be stored in a cool, dry place away from strong oxidizing agents and sources of ignition. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be used when handling this compound to avoid skin contact and inhalation.

The pharmacological properties of N-(3-bromo-4-chlorophenyl)acetamide have been extensively studied in both in vitro and in vivo models. In cell culture studies, it has been shown to exhibit cytotoxic effects on various cancer cell lines, suggesting potential applications in cancer therapy. Additionally, its ability to modulate specific enzymes and receptors makes it a valuable tool for investigating biological pathways involved in disease progression.

Recent research has also focused on the use of N-(3-bromo-4-chlorophenyl)acetamide as a scaffold for developing new materials with unique properties. For example, its derivatives have been used to create novel polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and composite materials.

In conclusion, N-(3-bromo-4-chlorophenyl)acetamide (CAS No. 22459-83-2) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, agrochemicals, and materials science. Its unique chemical structure and versatile reactivity make it an essential component in the development of new products across multiple industries. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.